Cas no 1206998-62-0 (N-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide)

• Product Name: N-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide
• CAS No: 1206998-62-0
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 5782820
• PubChem ID: 45497329
• Update Time: 2025-06-07

N-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide
• F5838-0056
• N-[2-(2-methoxyacetamido)phenyl]thiophene-3-carboxamide
• AKOS024522050
• N-[2-[(2-methoxyacetyl)amino]phenyl]thiophene-3-carboxamide
• 1206998-62-0
• N-(2-(2-methoxyacetamido)phenyl)thiophene-3-carboxamide

• Inchi： 1S/C14H14N2O3S/c1-19-8-13(17)15-11-4-2-3-5-12(11)16-14(18)10-6-7-20-9-10/h2-7,9H,8H2,1H3,(H,15,17)(H,16,18)
• InChI Key： IUSHYFJFHRNYNP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NC1C=CC=CC=1NC(COC)=O)=O

Computed Properties

• Exact Mass: 290.07251349g/mol
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide

Introduction to N-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide (CAS No: 1206998-62-0)

N-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide, identified by its CAS number 1206998-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a thiophene ring fused with an amide functionalities, make it a promising candidate for further exploration in drug discovery and development.

TheN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide molecule exhibits a unique combination of chemical properties that make it suitable for various synthetic applications. The thiophene core is a heterocyclic aromatic ring system that has been widely studied for its pharmacological properties. Thiophenes and their derivatives are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The amide functional group in the molecule contributes to its solubility and stability, making it easier to handle in synthetic and analytical procedures.

In recent years, there has been a growing interest in developing new therapeutic agents based on thiophene derivatives due to their favorable pharmacokinetic properties and low toxicity. TheN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide compound has been investigated for its potential as a precursor in the synthesis of more complex molecules with enhanced biological activity. Researchers have been particularly interested in exploring its utility as a scaffold for designing novel drugs targeting various diseases.

The synthesis ofN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the thiophene ring, the introduction of the amide group, and the methoxy substitution at the appropriate position on the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

One of the most compelling aspects ofN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide is its potential as a building block for more complex pharmacological entities. The presence of both amide and thiophene moieties provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility has made it an attractive candidate for medicinal chemists working on developing new drugs.

TheN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide compound has also been studied in vitro for its interaction with biological targets such as enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in disease pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, theN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide molecule has shown promise in materials science. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic electronics and optoelectronic devices. The unique structure of this compound could lead to new materials with enhanced performance characteristics.

The chemical properties ofN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide, including its solubility, stability, and reactivity, make it a valuable tool for researchers in various fields. Its versatility as a synthetic intermediate allows for the creation of a wide range of derivatives with tailored properties. This has opened up new avenues for research in both medicinal chemistry and materials science.

In conclusion, theN-2-(2-methoxyacetamido)phenylthiophene-3-carboxamide compound represents a significant advancement in the field of organic chemistry. Its unique structure and versatile chemical properties make it an excellent candidate for further exploration in drug discovery and material science. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in future scientific endeavors.